(Z)-N-Benzyl-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyanoprop-2-enamide

• IUPAC Name: (Z)-N-benzyl-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyanoprop-2-enamide
• InChI: InChI=1S/C21H15ClN2O2/c22-18-8-6-16(7-9-18)20-11-10-19(26-20)12-17(13-23)21(25)24-14-15-4-2-1-3-5-15/h1-12H,14H2,(H,24,25)/b17-12-
• InChI Key: VYNIRIGOPFCNNC-ATVHPVEESA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)Cl)C#N
• Isomeric SMILES: C1=CC=C(C=C1)CNC(=O)/C(=C\C2=CC=C(O2)C3=CC=C(C=C3)Cl)/C#N
• Molecular Formula: C21H15ClN2O2
• Molecular Weight: 362.8 g/mol
• CAS No.: 306312-51-6

Description

(Z)-N-Benzyl-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyanoprop-2-enamide is a useful research compound. Its molecular formula is C21H15ClN2O2 and its molecular weight is 362.81. The purity is usually 95%.
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Scientific Research Applications

Colorimetric Sensing of Fluoride Anions

A study by Younes et al. (2020) explored the synthesis of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives, similar in structure to (Z)-N-Benzyl-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyanoprop-2-enamide. Among these derivatives, a compound with a 3,5-dinitrophenyl group demonstrated a significant color transition in response to fluoride anions in solution, indicating potential applications in colorimetric sensing technologies. The mechanism underlying this colorimetric sensing behavior involves a deprotonation-enhanced intramolecular charge transfer (ICT), as supported by various analytical techniques and theoretical calculations (Younes et al., 2020).

Synthesis of Benzothiazinones

Enaminones fused to the 1,4-benzothiazin-2-one moiety were synthesized through the reaction of furan-2,3-diones with o-aminothiophenols, as investigated by Stepanova et al. (2020). The study aimed to explore compounds with potential biological activity, chemosensors, and fluorescence applications. This work highlights the versatility of furan derivatives in synthesizing compounds with a broad range of potential scientific and industrial applications (Stepanova et al., 2020).

Photocatalytic Synthesis of Benzo[b]furans

A photochemical route for synthesizing 2-substituted benzo[b]furans was developed by Protti et al. (2012), employing a metal-free reaction between 2-chlorophenol derivatives and terminal alkynes. This process highlights an environmentally friendly approach to synthesizing benzo[b]furans, which could be related to the applications of compounds like this compound in organic synthesis and materials science (Protti et al., 2012).

Hetarylaminomethylidene Derivatives Synthesis

Tikhomolova et al. (2023) described a synthesis method for hetarylaminomethylidene derivatives of furan-2(3H)-ones, including 5-(4-chlorophenyl)furan-2(3H)-one. This study emphasizes the chemical versatility and potential applications of furan derivatives in synthesizing new compounds with various scientific and technological applications (Tikhomolova et al., 2023).